![molecular formula C6H9Cl2N3S B3087778 (Imidazo[2,1-b][1,3]thiazol-6-ylmethyl)amine dihydrochloride CAS No. 1177341-97-7](/img/structure/B3087778.png)
(Imidazo[2,1-b][1,3]thiazol-6-ylmethyl)amine dihydrochloride
Overview
Description
“(Imidazo[2,1-b][1,3]thiazol-6-ylmethyl)amine dihydrochloride” is a chemical compound with the CAS Number: 2368828-71-9. It has a linear formula of C6 H7 N3 S . 2 Cl H . H2 O . The compound is a solid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H7N3S.2ClH.H2O/c7-3-5-4-9-1-2-10-6(9)8-5;;;/h1-2,4H,3,7H2;2*1H;1H2 . This indicates the molecular structure of the compound.Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 244.14 .Scientific Research Applications
1. Synthesis and Derivative Formation
(Imidazo[2,1-b][1,3]thiazol-6-ylmethyl)amine dihydrochloride and its derivatives have been a focus in synthetic chemistry. For instance, reactions with 5,6-Diphenyl-2,3-dihydro-imidazo[2,1-b]thiazol-3-ones have led to the formation of various compounds like hydrazides and hydrazones, demonstrating the chemical versatility of the imidazo[2,1-b]thiazol structure (Ali, Abou-State, & Ibrahim, 1974).
2. Antimicrobial Activity
Research has explored the antimicrobial potential of imidazo[2,1-b][1,3]thiazol derivatives. A study synthesizing imidazothiazole derivatives of benzofuran revealed promising antimicrobial activities, indicating the potential of these compounds in developing new antimicrobial agents (Shankerrao, Bodke, & Santoshkumar, 2017).
3. Antitumor Potential
The imidazo[2,1-b]thiazole structure has been investigated for antitumor properties. For instance, guanylhydrazones derived from imidazo[2,1-b]thiazoles were tested as potential antitumor agents, showing effectiveness in inducing apoptosis in certain cancer cell lines (Andreani et al., 2005).
4. Antiulcer Agents
Some derivatives of imidazo[2,1-b]thiazol have been synthesized as potential antiulcer agents, indicating a potential role in gastroenterological therapies. However, these compounds showed varying degrees of effectiveness in animal models (Starrett, Montzka, Crosswell, & Cavanagh, 1989).
5. Synthesis in Aqueous Medium
Advancements in synthetic methods have allowed for the efficient synthesis of imidazo[2,1-b]thiazoles in aqueous media, contributing to more environmentally friendly and sustainable chemistry practices (Bangade et al., 2013).
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of (Imidazo[2,1-b][1,3]thiazol-6-ylmethyl)amine dihydrochloride are currently unknown . The presence of the imidazo[2,1-b]thiazole ring system suggests potential for targeting specific enzymes or receptors due to the prevalence of this moiety in various bioactive molecules.
Mode of Action
The synthesis of similar compounds involves a sequence of steps, including amine-induced n-deprotection, oxidative aminocarbonylation of the triple bond, dearomative cyclization, and aromatization by proton-shift isomerization .
Biochemical Pathways
Derivatives of 1,3-diazole, a similar compound, have shown diverse biological activities, suggesting that they may interact with multiple biochemical pathways .
Result of Action
Similar compounds have demonstrated cytotoxicity activity on human tumor cell lines , suggesting potential antitumor effects.
Properties
IUPAC Name |
imidazo[2,1-b][1,3]thiazol-6-ylmethanamine;dihydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7N3S.2ClH/c7-3-5-4-9-1-2-10-6(9)8-5;;/h1-2,4H,3,7H2;2*1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGDPTFFNPHDTFD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC2=NC(=CN21)CN.Cl.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9Cl2N3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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